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Compound of Interest

Compound Name: Cycloundeca-1,5-diene

Cat. No.: B15435240

A Technical Guide to Cycloundeca-1,5-diene: Synthesis, Properties, and Experimental
Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of Cycloundeca-1,5-
diene, an eleven-membered cyclic olefin. Due to the limited availability of specific experimental
data for this particular molecule, this guide draws upon established principles and documented
findings for analogous medium-ring dienes (C9-C12) to present a predictive but scientifically
grounded resource. The guide covers physicochemical properties, general synthetic strategies,
and hypothetical experimental protocols and signaling pathway interactions.

Introduction

Cycloundeca-1,5-diene is a cyclic hydrocarbon featuring an eleven-membered ring with two
double bonds at the 1 and 5 positions. As a medium-sized ring, its chemistry is governed by a
unique interplay of ring strain, transannular interactions, and conformational flexibility. Such
molecules are of significant interest in organic synthesis and drug discovery due to their
potential to occupy novel chemical space and serve as scaffolds for complex molecular
architectures.

While specific data for Cycloundeca-1,5-diene is scarce in the current literature, a single
substituted derivative, 3,7-Cycloundecadien-1-ol, 1,5,5,8-tetramethyl-, (E,E)-, has been
assigned the CAS Registry Number 28446-26-6[1]. This guide will, therefore, extrapolate from
the known chemistry of closely related and better-studied medium-ring dienes to provide a
useful reference for researchers.
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Physicochemical and Spectroscopic Data

Quantitative data for the parent Cycloundeca-1,5-diene is not readily available. The following

table summarizes predicted and analogous data for medium-ring dienes.

Notes

Property Predicted/Analogous Value
Molecular Formula Ci1His
Molecular Weight 150.26 g/mol

CAS Registry Number

Not assigned for parent

28446-26-6 for a tetramethyl

compound. derivative[1].
- ) Extrapolated from trends in
Boiling Point ~210-220 °C )
cycloalkadienes.
) Based on similar cyclic
Density ~0.85-0.88 g/cm3

hydrocarbons.

13C NMR (CDCls, ppm)

0 ~125-135 (olefinic), ~25-35
(allylic & aliphatic)

Predicted chemical shifts for

sp? and sp? carbons.

1H NMR (CDCls, ppm)

6 ~5.0-5.8 (olefinic), ~1.8-2.5
(allylic), ~1.2-1.8 (aliphatic)

Predicted chemical shifts for

different proton environments.

IR (cm™2)

~3020 (C-H, sp?), ~2925, 2855
(C-H, sp?), ~1650 (C=C)

Characteristic vibrational

frequencies.

Mass Spectrometry (m/z)

150 (M*), characteristic

fragmentation pattern

Molecular ion peak and

expected fragmentation.

Synthesis of Medium-Ring Dienes: Experimental

Protocols

The synthesis of eleven-membered rings is a significant challenge in organic chemistry due to

unfavorable entropic and enthalpic factors. However, several strategies have been successfully

employed for the construction of medium-sized rings.

Ring-Closing Metathesis (RCM)
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Ring-closing metathesis is a powerful tool for the formation of cyclic olefins. For the synthesis
of Cycloundeca-1,5-diene, a suitable acyclic diene precursor would be required.

Experimental Protocol (Hypothetical):

e Precursor Synthesis: An acyclic undecatriene, such as undeca-1,5,10-triene, is synthesized
via standard organic methods (e.g., Grignard reactions, Wittig olefination).

¢ Cyclization Reaction:

o To a solution of the acyclic precursor (1.0 mmol) in dry, degassed dichloromethane (100
mL) under an argon atmosphere, is added a solution of a Grubbs-type catalyst (e.g.,
Grubbs' second-generation catalyst, 0.05 mmol) in dichloromethane (10 mL) dropwise
over 4 hours.

o The reaction mixture is stirred at room temperature for 12-24 hours.

o Progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass
spectrometry (GC-MS).

o Workup and Purification:
o The reaction is quenched by the addition of ethyl vinyl ether (1 mL).
o The solvent is removed under reduced pressure.

o The residue is purified by column chromatography on silica gel (eluent: hexanes) to afford
the desired Cycloundeca-1,5-diene.

Logical Workflow for RCM Synthesis:

Acyclic Undecatriene

[ _

»| Ring-Closing Metathesis > Purification » Cycloundeca-1,5-diene

I
Grubbs' Catalyst
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Caption: Workflow for the synthesis of Cycloundeca-1,5-diene via RCM.

Other Synthetic Approaches

e Ramberg-Backlund Reaction: This reaction can be used to form carbon-carbon double
bonds from a-halo sulfones, and its intramolecular variant is suitable for ring formation.

e McMurry Coupling: Reductive coupling of two carbonyl groups using a low-valent titanium
reagent can be employed to form cyclic alkenes.

Potential Sighaling Pathway Interactions in Drug
Development

While there is no direct evidence of Cycloundeca-1,5-diene’s biological activity, its structural
motifs are present in various natural products with known pharmacological properties. For
instance, many macrocyclic and medium-ring compounds interact with protein kinases, G-
protein coupled receptors (GPCRS), and ion channels. The conformational flexibility of the
eleven-membered ring could allow it to bind to hydrophobic pockets of target proteins.

Hypothetical Signaling Pathway Inhibition:
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Caption: Potential inhibition of a receptor tyrosine kinase signaling pathway.

Conclusion

Cycloundeca-1,5-diene represents an intriguing yet underexplored molecule in the realm of
medium-ring chemistry. This technical guide provides a foundational understanding of its likely
properties and synthetic accessibility based on the established chemistry of related
compounds. The presented hypothetical protocols and pathways are intended to serve as a
starting point for researchers and drug development professionals interested in exploring the
potential of this and other medium-sized ring structures. Further experimental investigation is
necessary to fully elucidate the specific characteristics and applications of Cycloundeca-1,5-
diene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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